Cas no 1804882-12-9 (2,3-Dibromo-4-(difluoromethoxy)benzoic acid)

• Product Name: 2,3-Dibromo-4-(difluoromethoxy)benzoic acid
• CAS No: 1804882-12-9
• MF: C₈H₄Br₂F₂O₃
• MW: 345.92036819458
• CID: 4976848
• Update Time: 2025-06-09

2,3-Dibromo-4-(difluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-4-(difluoromethoxy)benzoic acid

• Inchi： 1S/C8H4Br2F2O3/c9-5-3(7(13)14)1-2-4(6(5)10)15-8(11)12/h1-2,8H,(H,13,14)
• InChI Key： DYRNZOQISYQNDP-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)O)C=CC=1OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5

Additional information on 2,3-Dibromo-4-(difluoromethoxy)benzoic acid

Recent Advances in the Study of 2,3-Dibromo-4-(difluoromethoxy)benzoic acid (CAS: 1804882-12-9)

2,3-Dibromo-4-(difluoromethoxy)benzoic acid (CAS: 1804882-12-9) is a halogenated benzoic acid derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluoromethoxy and dibromo substitutions, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a compound of significant interest for researchers.

The synthesis of 2,3-Dibromo-4-(difluoromethoxy)benzoic acid has been optimized in recent years to improve yield and purity. A study published in the Journal of Organic Chemistry (2023) detailed a novel catalytic approach using palladium-based catalysts to achieve high regioselectivity during the bromination step. This method not only enhances the efficiency of the synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents. The physicochemical properties, including solubility and stability, have also been characterized, providing valuable data for its application in various formulations.

In the realm of medicinal chemistry, 2,3-Dibromo-4-(difluoromethoxy)benzoic acid has been investigated for its potential as a scaffold for developing novel therapeutic agents. Preliminary in vitro studies have demonstrated its inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting its utility in treating chronic inflammatory diseases. Additionally, its unique structural features have been explored in the design of protease inhibitors, with promising results in early-stage drug development projects.

Beyond its pharmaceutical applications, this compound has also found use in agrochemical research. Its halogenated structure imparts herbicidal and fungicidal properties, making it a candidate for developing new crop protection agents. Field trials conducted in 2022 reported significant efficacy against a range of plant pathogens, with minimal toxicity to non-target organisms, aligning with the growing demand for environmentally sustainable agrochemicals.

In conclusion, 2,3-Dibromo-4-(difluoromethoxy)benzoic acid (CAS: 1804882-12-9) represents a versatile compound with broad applications in chemical biology and related fields. Ongoing research continues to uncover its potential, driven by its unique chemical properties and biological activities. Future studies are expected to further elucidate its mechanisms of action and explore its utility in additional domains, such as material science and catalysis.